Cas no 923259-70-5 (6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid)

6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid is a synthetic organic compound with significant applications in pharmaceutical research. Its trifluoromethoxy group imparts unique electronic properties, enhancing its bioactivity. The compound demonstrates high purity and stability, making it suitable for various synthetic transformations. Its structural features facilitate the development of novel therapeutic agents.
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid structure
923259-70-5 structure
Product Name:6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid
CAS No:923259-70-5
MF:C10H6F3NO3
MW:245.15475320816
MDL:MFCD08444864
CID:820317
PubChem ID:16228300
Update Time:2025-06-25

6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid
    • 6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid (ACI)
    • FOJBKFGWDZMUCC-UHFFFAOYSA-N
    • 6-(Trifluoromethoxy)-1H-indole-2-carboxylicacid
    • DTXSID70585511
    • SCHEMBL17310806
    • 923259-70-5
    • FD13059
    • AKOS008090435
    • DB-079285
    • J-518117
    • SY168654
    • EN300-29570
    • 6-Trifluoromethoxy-1H-indole-2-carboxylic acid
    • 6-(Trifluoromethoxy)indole-2-carboxylic acid
    • Z228588702
    • BS-14095
    • MFCD08444864
    • MDL: MFCD08444864
    • Inchi: 1S/C10H6F3NO3/c11-10(12,13)17-6-2-1-5-3-8(9(15)16)14-7(5)4-6/h1-4,14H,(H,15,16)
    • InChI Key: FOJBKFGWDZMUCC-UHFFFAOYSA-N
    • SMILES: O=C(C1NC2C(=CC=C(C=2)OC(F)(F)F)C=1)O

Computed Properties

  • Exact Mass: 245.02997754g/mol
  • Monoisotopic Mass: 245.02997754g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • Density: 2.3±0.1 g/cm3
  • Boiling Point: 286.7±25.0 °C at 760 mmHg
  • Flash Point: 127.2±23.2 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Security Information

6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Pricemore >>

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6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic acid ,  Potassium acetate ,  Sulfuric acid magnesium salt (1:1) Catalysts: Bis(tri-tert-butylphosphine)palladium Solvents: Dimethylacetamide ;  4 h, 140 °C
Reference
Discovery of a Series of Indole-2 Carboxamides as Selective Secreted Phospholipase A2 Type X (sPLA2-X) Inhibitors
Knerr, Laurent ; Giordanetto, Fabrizio ; Nordberg, Peter; Pettersen, Daniel; Selmi, Nidhal; et al, ACS Medicinal Chemistry Letters, 2018, 9(7), 594-599

6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Raw materials

6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Preparation Products

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